5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol
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Overview
Description
5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol is an organic compound with the molecular formula C10H10Cl2O2 and a molecular weight of 233.09 g/mol . This compound is characterized by its unique structure, which includes a benzofuran ring substituted with chlorine atoms and methyl groups. It is known for its reactivity and stability, making it a valuable asset in various research and industrial applications .
Preparation Methods
The synthesis of 5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the chlorination of 3,3-dimethyl-2,3-dihydrobenzofuran-4-ol, followed by purification to obtain the desired product . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature, pressure, and the use of specific catalysts .
Chemical Reactions Analysis
5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.
Scientific Research Applications
5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to the disruption of microbial cell membranes or inhibition of essential enzymes . In the context of anticancer research, it may induce apoptosis or inhibit cell proliferation through various signaling pathways .
Comparison with Similar Compounds
5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol can be compared with other similar compounds, such as:
3,3-Dimethyl-2,3-dihydrobenzofuran-4-ol: Lacks the chlorine substituents, resulting in different reactivity and biological activity.
5,7-Dichloro-2,3-dihydrobenzofuran-4-ol: Similar structure but without the methyl groups, affecting its chemical properties and applications.
Properties
Molecular Formula |
C10H10Cl2O2 |
---|---|
Molecular Weight |
233.09 g/mol |
IUPAC Name |
5,7-dichloro-3,3-dimethyl-2H-1-benzofuran-4-ol |
InChI |
InChI=1S/C10H10Cl2O2/c1-10(2)4-14-9-6(12)3-5(11)8(13)7(9)10/h3,13H,4H2,1-2H3 |
InChI Key |
VXYYQRJVVAFXQK-UHFFFAOYSA-N |
Canonical SMILES |
CC1(COC2=C(C=C(C(=C21)O)Cl)Cl)C |
Origin of Product |
United States |
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